Cas no 3382-63-6 (4-{(p-Fluorophenyl)iminomethyl}phenol)

• Product Name: 4-{(p-Fluorophenyl)iminomethyl}phenol
• CAS No: 3382-63-6
• MF: C₁₃H₁₀FNO
• MW: 215.223006725311
• MDL: MFCD00029739
• CID: 44086
• PubChem ID: 253660487
• Update Time: 2026-03-05

4-{(p-Fluorophenyl)iminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

• 4-(((4-Fluorophenyl)imino)methyl)phenol
• 4-(4-HYDROXYBENZYLIDENE) FLUORO ANILINE
• 2-(4 ' -Hydrophenyl)-4-fluorobenyl imine
• alpha-4-Fluorophenylimino-p-cresol
• (E)-4-((4-Fluorophenylimino)methyl)phenol
• 4-fluoro-N-(hydroxyphenyl)methylene-benzenamine
• E2:4{[(4-fluorophenyl)imino]methyl}phenol
• 4-[[(4-Fluorophenyl)imino]methyl]phenol
• (E)-4-(((4-Fluorophenyl)imino)methyl)phenol
• 4-[(4-fluoroanilino)methylidene]cyclohexa-2,5-dien-1-one
• 4-[[(4-Fluorophenyl)imino]methyl]-phenol
• 4-{[(p-Fluorophenyl)iMino]Methyl}phenol
• ALPHA-(4-FLUOROPHENYLIMINO)-P-CRESOL
• 4-[[(p-Fluorophenyl)imino]methyl]phenol
• Phenol,p-[N-(p-fluorophenyl)formimidoyl]- (8CI)
• 4-[(4-Fluorophenylimino)methyl]phenol
• Phenol,4-[[(4-fluorophenyl)imino]methyl]-
• M-Ethoxyphenylurea
• FT-0617329
• EJ8EYH3XGE
• F0946
• E-4-[[(4-Fluorophenyl)imino]methyl]-phenol
• Phenol, 4-[[(4-fluorophenyl)imino]methyl]-
• DTXSID20419857
• AKOS025149649
• SY028062
• 4-{[(4-Fluorophenyl)imino]methyl}phenol
• SS-3393
• BA3ZMB9T4Q
• 4-[(E)-((4-Fluorophenyl)imino)methyl]phenol
• MFCD00029739
• BCP30756
• 4-(4-Hydroxybenzylidene)fluoro aniline
• AKOS025401146
• A821953
• J-513132
• Phenol, 4-[(E)-((4-fluorophenyl)imino)methyl]-
• 4-[(4-FLUOROPHENYL)IMINOMETHYL]PHENOL
• Phenol, 4-[(Z)-[(4-fluorophenyl)imino]methyl]-
• 4-[[(4-Fluorophenyl)imino]methyl]phenol, (Z)-
• SCHEMBL10045762
• 4-{(E)-[(4-fluorophenyl)imino]methyl}phenol
• VNNJGDYPPLXJFF-UHFFFAOYSA-N
• CS-W014894
• 4-[[(4-Fluorophenyl)imino]methyl]phenol, (E)-
• AC-23901
• 3382-63-6
• A916761
• 4-(4-Hydroxybenzylidene)Fluoroaniline
• 4-Fluoro-N-(4-hydroxybenzylidene)aniline
• 4-{[(4-fluorophenyl)imino]methyl}benzenol
• 4-[(E)(4-Fluorophenylimino)methyl]phenol
• 942485-62-3
• FT-0668709
• W12337
• SCHEMBL1033697
• AKOS003407940
• J-513524
• (E)-4-[[(4-Fluorophenyl)imino]methyl]phenol
• AM917
• 1429520-29-5
• 4-[(Z)-[(4-Fluorophenyl)imino]methyl]phenol
• 2-(4'-Hydrophenyl)-4-fluorobenyl imine
• Fluorophenyl)imino]methyl]-phenol
• 4-{(p-Fluorophenyl)iminomethyl}phenol
• STK390972
• 438-950-7
• 4-((4-fluorophenylimino)methyl)phenol

• MDL： MFCD00029739
• Inchi： 1S/C13H10FNO/c14-11-3-5-12(6-4-11)15-9-10-1-7-13(16)8-2-10/h1-9,16H/b15-9+
• InChI Key： VNNJGDYPPLXJFF-OQLLNIDSSA-N
• SMILES： FC1C=CC(=CC=1)/N=C/C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 215.07500
• Monoisotopic Mass: 215.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• Density: 1.13
• Melting Point: 179.0 to 183.0 deg-C
• Boiling Point: 370.9 oC at 760 mmHg
• Flash Point: 178.1 oC
• Refractive Index: 1.558
• PSA: 32.59000
• LogP: 3.28190

Additional information on 4-{(p-Fluorophenyl)iminomethyl}phenol

Professional Introduction to Compound with CAS No. 3382-63-6 and Product Name: 4-{(p-Fluorophenyl)iminomethyl}phenol

The compound with the CAS number 3382-63-6 and the product name 4-{(p-Fluorophenyl)iminomethyl}phenol represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in drug development and molecular recognition. The presence of a p-fluorophenyl group and an imino-methyl moiety in its molecular framework suggests a rich chemical reactivity that can be exploited for various biochemical interactions.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds, owing to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The 4-{(p-Fluorophenyl)iminomethyl}phenol structure aligns well with this trend, as the fluorine atom can modulate electronic effects and influence the compound's interaction with biological targets. This has led to its investigation as a potential scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The imino-methyl group serves as a versatile handle for further functionalization, enabling the synthesis of derivatives that can interact with specific enzymes or receptors. For instance, studies have shown that similar imino-methyl containing compounds can act as inhibitors or activators of various metabolic pathways. The p-fluorophenyl moiety further enhances this capability by providing a rigid aromatic core that can be fine-tuned for optimal binding interactions.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of such compounds. Molecular modeling techniques, combined with experimental validation, have allowed researchers to predict the binding modes and efficacy of 4-{(p-Fluorophenyl)iminomethyl}phenol and its derivatives. These studies have highlighted the compound's potential as a lead molecule for drugs targeting neurological disorders, inflammation, and cancer. The ability to computationally screen large libraries of such compounds has significantly accelerated the drug discovery process.

The synthesis of 4-{(p-Fluorophenyl)iminomethyl}phenol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the imino-methyl group typically involves condensation reactions between appropriately substituted aldehydes or ketones, while the fluorination step necessitates specialized methodologies to ensure regioselectivity. Advances in synthetic chemistry have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings for biological activity.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and catalysis. The unique electronic properties of the p-fluorophenyl group make it an attractive candidate for designing advanced materials with tailored optical or electronic characteristics. Furthermore, its reactivity allows for the development of novel catalysts that can facilitate various organic transformations under mild conditions.

The biological activity of 4-{(p-Fluorophenyl)iminomethyl}phenol has been explored through both in vitro and in vivo studies. Initial findings suggest that it can interact with proteins involved in signal transduction pathways, potentially leading to therapeutic effects in conditions such as neurodegeneration or autoimmune diseases. Preclinical trials are underway to evaluate its safety profile and efficacy in animal models. These studies are crucial for understanding how this compound behaves within complex biological systems and for identifying any potential side effects.

The integration of high-throughput screening technologies has further enhanced the study of this compound. By automating the process of testing thousands of compounds against various biological targets, researchers can rapidly identify promising candidates like 4-{(p-Fluorophenyl)iminomethyl}phenol. This approach has been instrumental in uncovering new therapeutic avenues and accelerating the development pipeline for novel drugs.

Looking ahead, the future prospects for 4-{(p-Fluorophenyl)iminomethyl}phenol are promising, with ongoing research aimed at optimizing its properties for clinical use. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible therapeutic benefits for patients worldwide. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in addressing some of humanity's most pressing health challenges.